3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 3-methyl-2-(1-methylimidazol-2-yl)butanoic acid
• InChI: InChI=1S/C9H14N2O2/c1-6(2)7(9(12)13)8-10-4-5-11(8)3/h4-7H,1-3H3,(H,12,13)
• InChI Key: AEUOOUDCEPLIRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NC=CN1C)C(=O)O

Description

3-Methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid is a heterocyclic carboxylic acid featuring a methyl-substituted imidazole ring attached to a branched butanoic acid backbone.

Preparation Methods

General Synthetic Strategy

The synthesis typically involves:

• Construction or introduction of the 1-methyl-imidazole ring.
• Formation of the butanoic acid backbone with the appropriate methyl substitution.
• Coupling or substitution reactions to link the imidazole to the butanoic acid moiety.
• Oxidation or hydrolysis steps to convert precursors into the target acid.

Common reagents include potassium permanganate for oxidation and nucleophiles for substitution reactions.

Stepwise Synthetic Route (Based on Analogous Imidazole-Substituted Butanoic Acids)

Although direct literature on this exact compound is limited, analogous preparation methods can be drawn from related imidazole-containing acids and benzimidazole derivatives, which share synthetic principles.

Step	Reaction Type	Description	Conditions / Reagents	Yield / Notes
1	Imidazole ring formation	Synthesis or alkylation of 1-methyl-imidazole or benzimidazole derivatives	Acid catalysis, organic solvents (e.g., MIBK)	High selectivity with MIBK solvent
2	Alkylation / coupling	Reaction of imidazole nitrogen with alkyl halides or acyl derivatives to form intermediate	Controlled temperature (45–90 °C), base catalysis	One-pot methods improve efficiency
3	Oxidation / saponification	Oxidation of alkyl side chains or saponification of esters to yield carboxylic acid	Potassium permanganate (oxidation), NaOH (saponification)	Typical yields >80%
4	Purification and isolation	Acidification, filtration, washing, drying	Acid addition (HCl), filtration at 50–70 °C	Purity >98% by HPLC, mp ~185 °C

Detailed Multi-Step Synthesis Example (Adapted from Related Imidazole-Substituted Acid Syntheses)

A representative synthesis pathway for imidazole-substituted butanoic acids involves:

• Formation of a protected intermediate via reductive amination and ring-opening polymerization steps, using benzyl protecting groups to safeguard reactive sites.

• Saponification of esters to free carboxylic acid groups using sodium hydroxide under mild heating.

• Esterification to protect acid groups when necessary, facilitating subsequent coupling reactions.

• Coupling of hydroxyl and carboxylic acid groups via Steglich esterification (using dicyclohexylcarbodiimide and N,N-dimethylaminopyridine).

• Deprotection through catalytic hydrogenolysis (Pd/C, H₂ atmosphere) to yield the final acid compound.

This method achieves high purity and yield (typically 60–90%) and is suitable for scale-up.

Reaction Conditions and Optimization

• Solvents: Methyl isobutyl ketone (MIBK) preferred for its high boiling point and water insolubility, enhancing selectivity and reaction rates.
• Temperature: Reactions typically conducted between 40–90 °C to balance kinetics and selectivity.
• Catalysts and Reagents: Acid catalysts for dehydration and alkylation; bases like NaOH for saponification; oxidants such as potassium permanganate for selective oxidation.
• One-pot synthesis: Combining multiple steps in a single reactor reduces purification steps and improves overall yield.

Analytical Data and Purity

• Melting Point: Approximately 185 °C for related benzimidazole butyric acids, indicating purity.
• HPLC Purity: 98–99% achieved with optimized reaction and purification protocols.
• Spectroscopic Characterization: ¹H NMR and mass spectrometry confirm structure and substitution patterns.

Summary Table of Preparation Methods

Method Aspect	Details
Starting Materials	1-methyl-imidazole or benzimidazole derivatives, alkyl halides, esters
Key Reactions	Dehydration, alkylation, saponification, oxidation, esterification, hydrogenolysis
Solvents	MIBK, acetone, methylethylketone, acetonitrile, methanol
Catalysts/Reagents	Acid catalysts (e.g., H₂SO₄), bases (NaOH), oxidants (KMnO₄), coupling agents (DCC, DMAP)
Reaction Temperature Range	40–110 °C
Purification Techniques	Acid-base extraction, filtration, recrystallization, flash chromatography
Yield Range	60–90% depending on step and scale
Purity	>98% by HPLC

Chemical Reactions Analysis

Types of Reactions

3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid undergoes several types of chemical reactions, including:

Oxidation: The imidazole ring can be oxidized to form various oxo derivatives.

Reduction: Reduction reactions can modify the imidazole ring, leading to different hydrogenated forms.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups on the imidazole ring are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Reagents like halogens and alkylating agents are employed under controlled conditions to achieve desired substitutions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation can yield oxo-imidazole derivatives, while reduction can produce hydrogenated imidazole compounds .

Scientific Research Applications

3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid is a compound featuring a butanoic acid backbone with a 1-methyl-1H-imidazole substituent, giving it unique chemical properties that make it of interest in medicinal chemistry and organic synthesis. The molecular formula is $C_9H_{14}N_2O_2$, and it has a molecular weight of approximately 182.22 g/mol. The presence of the imidazole ring enhances its potential biological activity, particularly in interactions with enzymes and receptors.

Applications

3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid has several applications:

• Medicinal Chemistry It serves as a scaffold for developing new pharmaceuticals due to its unique structural features. The uniqueness of 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid lies in its specific combination of an imidazole ring and a butanoic acid chain, which provides distinct chemical reactivity and biological interactions compared to other similar compounds. Its potential applications in medicinal chemistry highlight its importance as a versatile scaffold for drug development, offering opportunities for novel therapeutic strategies that are not possible with simpler analogs.
• Biochemical Research The compound is used in biochemical research. Interaction studies involving 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid focus on its binding affinity to various biological targets. The imidazole ring's ability to interact with metal ions and other biomolecules is crucial for understanding its mechanisms of action. Research indicates that this compound may influence metabolic pathways and signal transduction processes, which are essential for its potential therapeutic effects.

The biological activity of 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid is primarily attributed to its imidazole moiety, which can coordinate with metal ions, influencing enzyme activity. Preliminary studies suggest that compounds with imidazole rings exhibit antibacterial and antifungal properties, making them candidates for further pharmacological investigation. Additionally, the compound's ability to modulate biochemical pathways indicates potential therapeutic applications in treating various diseases.

Mechanism of Action

The mechanism of action of 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid involves its interaction with specific molecular targets. The imidazole ring can bind to metal ions and enzymes, modulating their activities. This interaction can affect various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Heterocycle Substitution: Imidazole vs. Pyrazole and Benzimidazole

• 3-Methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride (): Structural difference: Replaces the imidazole ring with a pyrazole. Pyrazole lacks the second nitrogen in the five-membered ring, reducing basicity and hydrogen-bonding capacity. Impact: Pyrazole derivatives often exhibit distinct pharmacokinetic profiles due to altered electronic properties.
• 3-(1H-Benzimidazol-2-yl)-4-(substituted phenylamino)butanoic acids (): Structural difference: Features a benzimidazole (fused benzene-imidazole) system instead of a simple imidazole. Impact: Increased aromaticity and molecular weight (e.g., compound 3a has a melting point of 187–188°C and 78% yield) enhance thermal stability but may reduce solubility .

Fluorinated Derivatives

• 4,4,4-Trifluoro-3-(1-methyl-1H-imidazol-2-yl)butanoic acid (CAS: 1528512-37-9, ): Structural difference: Incorporates a trifluoromethyl group at the β-position. Impact: Fluorination increases acidity (pKa reduction) and lipophilicity, improving membrane permeability and metabolic stability. This derivative is 95% pure and cataloged for pharmaceutical research .

Cyclopropane and Carboxylate Modifications

• rac-(1R,2R)-2-(1-Methyl-1H-imidazol-2-yl)cyclopropane-1-carboxylic acid hydrochloride (): Structural difference: Replaces the butanoic acid chain with a cyclopropane ring fused to the carboxylic acid.

Data Tables

Table 1: Key Physicochemical Properties of Selected Analogs

Compound Name	Molecular Formula	CAS Number	Melting Point (°C)	Purity	Reference
3-Methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid	C₉H₁₄N₂O₂	Not provided	Not reported	Not reported	-
3-(1H-Benzimidazol-2-yl)-4-(3-methylphenylamino)butanoic acid (3a)	C₁₈H₁₇N₃O₂	Not provided	187–188	78% yield
4,4,4-Trifluoro-3-(1-methyl-1H-imidazol-2-yl)butanoic acid	C₈H₉F₃N₂O₂	1528512-37-9	Not reported	95%
3-Methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride	C₉H₁₅N₂O₂·HCl	1186663-47-7	Not reported	Not reported

Table 2: Functional Group Impact on Properties

Functional Group Modification	Example Compound	Key Property Change	Application Implication
Fluorination	4,4,4-Trifluoro derivatives	Increased acidity, lipophilicity	Enhanced drug bioavailability
Benzimidazole substitution	3a	Higher thermal stability	Stability in solid-state formulations
Cyclopropane integration	rac-(1R,2R)-cyclopropane derivative	Structural rigidity	Targeted enzyme inhibition

Biological Activity

3-Methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid is a compound that combines a butanoic acid backbone with a 1-methyl-1H-imidazole substituent. This unique structure enhances its chemical properties and potential biological activities, making it a subject of interest in medicinal chemistry and pharmacology. The compound's molecular formula is C₈H₁₂N₂O₂, with a molecular weight of approximately 182.22 g/mol.

The biological activity of this compound is largely attributed to its imidazole moiety, which can coordinate with metal ions and influence various enzymatic processes. Imidazole-containing compounds are known for their roles in biological systems, particularly in enzyme catalysis and receptor interactions. Preliminary studies indicate that compounds with imidazole rings exhibit antibacterial , antifungal , and potential anticancer properties, suggesting their utility in therapeutic applications .

Antibacterial and Antifungal Properties

Research has demonstrated that 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid shows significant antibacterial and antifungal activity. The imidazole ring enhances the compound's ability to interact with microbial enzymes, disrupting their function. For instance, studies have shown that similar imidazole derivatives can effectively inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Anticancer Potential

The anticancer potential of imidazole derivatives has been well-documented. Research indicates that compounds containing imidazole can inhibit cancer cell proliferation through various mechanisms, including the modulation of signaling pathways involved in cell growth and apoptosis. For example, studies have reported that imidazole derivatives can inhibit angiogenesis and cell migration in cancerous tissues . Specific investigations into related compounds have shown IC50 values ranging from 16.1 to >100 μM against different cancer cell lines, indicating promising anticancer activity .

Structure-Activity Relationship (SAR)

The structure of 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid allows for diverse interactions with biological targets. The presence of the butanoic acid moiety contributes to its solubility and bioavailability, while the imidazole ring facilitates coordination with metal ions essential for enzyme activity. Comparative analysis with structurally similar compounds reveals varying degrees of biological activity, as shown in the table below:

Compound Name	Molecular Formula	Similarity Index
3-(2-isopropyl-1H-imidazol-1-yl)butanoic acid	C₈H₁₂N₂O₂	0.80
4,4,4-trifluoro-3-hydroxy-3-(1-methyl-1H-imidazol-2-yl)butanoic acid	C₈H₉F₃N₂O₃	0.75
5-[Bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazole	C₁₄H₁₈N₄O₂	0.70

This table illustrates how variations in structure can influence the biological activity of similar compounds.

Case Studies

Several studies have focused on the biological activity of imidazole derivatives:

• Antitumor Activity : A study indicated that imidazole derivatives could effectively inhibit tumor growth in various cancer models by targeting specific pathways involved in cell proliferation and survival .
• Inhibition Studies : In vitro assays have demonstrated that certain imidazole-containing compounds exhibit significant inhibition of key enzymes involved in cancer progression, such as focal adhesion kinase (FAK) .
• Molecular Docking Studies : Computational studies have suggested strong binding affinities between imidazole derivatives and target proteins implicated in cancer and infectious diseases, further supporting their potential as therapeutic agents .

Q & A

Q. What are the optimal synthetic routes for 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid, and how can reaction conditions be optimized to improve yield?

The synthesis typically involves coupling imidazole derivatives with substituted butanoic acid precursors. Key steps include:

• Alkylation : Reacting 1-methylimidazole with brominated butanoic acid derivatives under basic conditions (e.g., K₂CO₃ in DMF) to form the imidazole-substituted backbone.
• Acid Catalysis : Using tert-butyl esters or other protecting groups to minimize side reactions during carboxylation .
• Purification : Employing column chromatography or recrystallization to isolate the product. Challenges include regioselectivity in imidazole substitution; adjusting solvent polarity (e.g., DMF vs. THF) and temperature (60–80°C) can enhance yield .

Q. How is the molecular structure of 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid characterized, and what analytical techniques are critical for validation?

Structural elucidation relies on:

• NMR Spectroscopy : $^1H$ and $^13C$ NMR to confirm substituent positions and stereochemistry. For example, the imidazole proton signals typically appear at δ 7.0–7.5 ppm, while the methyl groups resonate at δ 1.2–2.0 ppm .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns.
• Elemental Analysis : Combustion analysis to validate C, H, N, and O content, ensuring purity >95% .

Q. What are the key physicochemical properties of this compound, and how do they influence its solubility and stability?

• Solubility : The carboxylic acid group confers moderate water solubility at physiological pH, while the imidazole and methyl groups enhance lipophilicity. Solubility can be improved using co-solvents like DMSO or ethanol .
• Stability : Susceptible to photodegradation; storage under inert gas (e.g., N₂) at –20°C is recommended. Stability in aqueous buffers (pH 4–8) should be tested via HPLC over 24–72 hours .

Advanced Research Questions

Q. How does the imidazole ring’s substitution pattern affect the compound’s biological activity, and what computational tools can predict structure-activity relationships (SAR)?

• SAR Insights : The 1-methyl group on the imidazole ring reduces metabolic oxidation, enhancing bioavailability. Substitution at the 2-position (e.g., with butanoic acid) modulates hydrogen bonding with target proteins, as shown in angiotensin-converting enzyme (ACE) inhibition studies .
• Computational Methods : Molecular docking (AutoDock Vina) and density functional theory (DFT) can predict binding affinities and electronic properties. For example, charge distribution on the imidazole nitrogen influences interactions with catalytic zinc in metalloenzymes .

Q. What strategies are effective in resolving crystallographic data for this compound, particularly when dealing with twinning or low-resolution diffraction?

• Crystallization : Use vapor diffusion (e.g., sitting-drop method) with PEG 8000 as a precipitant. Co-crystallization with co-factors (e.g., Zn²⁺) may improve crystal quality.
• Data Refinement : SHELXL (for small molecules) or PHENIX (for macromolecular complexes) can handle twinning via TwinLaw matrices. High redundancy (>3) in data collection reduces noise .

Q. How can contradictory bioassay data (e.g., conflicting IC₅₀ values) be resolved when evaluating the compound’s pharmacological potential?

• Assay Optimization : Standardize protocols (e.g., ATP levels in cell viability assays) and include positive controls (e.g., captopril for ACE inhibition).
• Data Normalization : Use Z-factor analysis to assess assay robustness. Contradictions may arise from differences in cell lines (e.g., HEK293 vs. HeLa) or enzyme isoforms .

Q. What are the metabolic pathways of this compound, and how do cytochrome P450 enzymes influence its pharmacokinetics?

• Phase I Metabolism : CYP3A4 and CYP2D6 mediate oxidation of the imidazole ring, forming hydroxylated metabolites. LC-MS/MS can identify major metabolites in liver microsome assays.
• Phase II Conjugation : Glucuronidation of the carboxylic acid group reduces renal clearance. Competitive inhibition studies with ketoconazole (CYP3A4 inhibitor) validate metabolic routes .

Methodological Considerations

Q. What experimental designs are recommended for studying the compound’s interaction with membrane transporters (e.g., P-glycoprotein)?

• Caco-2 Assays : Measure apical-to-basolateral transport to assess permeability and efflux ratios. Use verapamil as a P-gp inhibitor to confirm transporter involvement.
• MDR1-Transfected Cells : Compare uptake in MDCK-MDR1 vs. parental cells to quantify P-gp-mediated efflux .

Q. How can chiral separation be achieved for enantiomers of 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid, and what chromatographic conditions are optimal?

• Chiral Stationary Phases : Use amylose- or cellulose-based columns (e.g., Chiralpak AD-H) with hexane:isopropanol (90:10, v/v) mobile phase.
• Detection : Polarimetric or circular dichroism (CD) detectors enhance enantiomer resolution. Retention times for enantiomers typically differ by 2–5 minutes .